Cas no 1119514-41-8 (Methacrolein-13C)

• Product Name: Methacrolein-13C
• CAS No: 1119514-41-8
• MF: C₄H₆O
• MW: 71.0824961662292
• CID: 1062145
• PubChem ID: 71749931
• Update Time: 2025-07-23

Methacrolein-13C Chemical and Physical Properties

Names and Identifiers

• Methacrolein-13C
• 2-methylprop-2-enal
• 2-Methylacrolein-13C
• 2-Methylenepropanal-13C
• 2-Methylpropenal-13C
• A-Methacrolein-13C
• A-Methylacrolein-13C
• Isobutenal-13C
• Methacrylaldehyde-13C
• Methylacrolein-13C
• Methylacrylaldehyde-13C
• 2-methyl(113C)prop-2-enal
• DTXSID80857958
• 1119514-41-8
• 2-Methyl(1-~13~C)prop-2-enal
• DB-230628

• Inchi： 1S/C4H6O/c1-4(2)3-5/h3H,1H2,2H3/i3+1
• InChI Key： STNJBCKSHOAVAJ-LBPDFUHNSA-N
• SMILES： O=[13CH]C(=C)C

Computed Properties

• Exact Mass: 71.04520
• Monoisotopic Mass: 71.045219646g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 54.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 0.76140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds

Additional information on Methacrolein-13C

Introduction to Methacrolein-13C (CAS No. 1119514-41-8)

Methacrolein-13C, with the chemical formula C₄H₄O, is a stable isotope-labeled derivative of methacrolein, where the carbon atom is enriched with the isotope carbon-13. This compound is widely utilized in the field of chemical biology and pharmaceutical research due to its unique properties and applications. The CAS number 1119514-41-8 uniquely identifies this compound, ensuring precise classification and usage in scientific studies.

The incorporation of the stable isotope carbon-13 into methacrolein enhances its utility in various analytical techniques, particularly in nuclear magnetic resonance (NMR) spectroscopy. This allows researchers to obtain high-resolution spectra, facilitating detailed structural elucidation and dynamic studies of molecules. Methacrolein-13C is particularly valuable in studying metabolic pathways and enzyme mechanisms, where tracking the movement of labeled carbons can provide critical insights.

In recent years, Methacrolein-13C has found significant applications in the development of new pharmaceuticals and agrochemicals. Its use as a tracer molecule enables researchers to monitor the synthesis and degradation of complex organic compounds. For instance, in drug metabolism studies, Methacrolein-13C can be incorporated into candidate drugs to trace their metabolic pathways, helping to identify potential side effects and optimize drug design.

Moreover, Methacrolein-13C plays a crucial role in environmental chemistry. It is used to study the degradation of volatile organic compounds (VOCs) in air and water. By tracking the labeled carbon atoms, scientists can gain insights into the environmental fate of these compounds and develop strategies for their mitigation. This application is particularly relevant in urban environments where VOCs contribute significantly to air pollution.

The synthesis of Methacrolein-13C involves advanced isotopic labeling techniques, which require precise control over reaction conditions to ensure high isotopic purity. Recent advancements in catalytic processes have improved the efficiency of these synthetic routes, making Methacrolein-13C more accessible for research purposes. These improvements have also led to cost reductions, enabling broader adoption of this compound in academic and industrial settings.

One of the most exciting applications of Methacrolein-13C is in the field of proteomics. By labeling amino acids or peptides with carbon-13, researchers can study protein folding and interactions with high precision. This technique has opened new avenues for understanding complex biological processes and has been instrumental in developing targeted therapies for various diseases.

Another emerging application is in the study of photosynthesis. Methacrolein-13C can be used to trace carbon fixation pathways in plants, providing valuable data on how plants convert CO₂ into organic compounds. This information is crucial for developing more efficient crops and improving agricultural productivity.

The safety profile of Methacrolein-13C makes it an attractive choice for laboratory use. Unlike its non-labeled counterpart, it does not pose significant health or environmental risks, making it suitable for a wide range of applications without stringent regulatory constraints. However, standard laboratory protocols should always be followed to ensure safe handling and disposal.

In conclusion, Methacrolein-13C (CAS No. 1119514-41-8) is a versatile compound with numerous applications in chemical biology, pharmaceutical research, environmental chemistry, and beyond. Its unique properties as a stable isotope-labeled derivative make it an invaluable tool for researchers seeking to unravel complex biological and chemical processes. As scientific techniques continue to advance, the utility of Methacrolein-13C is expected to grow even further, driving new discoveries and innovations.